Isoxanthohumol
Isoxanthohumol
Brand Name:
Vulcanchem
CAS No.:
521-48-2
VCID:
VC0016456
InChI:
InChI=1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3
SMILES:
CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C
Molecular Formula:
C21H22O5
Molecular Weight:
354.4 g/mol
Isoxanthohumol
CAS No.: 521-48-2
Reference Standards
VCID: VC0016456
Molecular Formula: C21H22O5
Molecular Weight: 354.4 g/mol
| CAS No. | 521-48-2 |
|---|---|
| Product Name | Isoxanthohumol |
| Molecular Formula | C21H22O5 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | 7-hydroxy-2-(4-hydroxyphenyl)-5-methoxy-8-(3-methylbut-2-enyl)-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C21H22O5/c1-12(2)4-9-15-16(23)10-19(25-3)20-17(24)11-18(26-21(15)20)13-5-7-14(22)8-6-13/h4-8,10,18,22-23H,9,11H2,1-3H3 |
| Standard InChIKey | YKGCBLWILMDSAV-UHFFFAOYSA-N |
| SMILES | CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C |
| Canonical SMILES | CC(=CCC1=C2C(=C(C=C1O)OC)C(=O)CC(O2)C3=CC=C(C=C3)O)C |
| Melting Point | Mp 204-206 ° |
| Synonyms | isoxanthohumol |
| PubChem Compound | 513197 |
| Last Modified | Nov 11 2021 |
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